Cas no 2006657-96-9 (4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 2006657-96-9
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6231897
• PubChem ID: 165470347
• Update Time: 2025-10-19

4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 2006657-96-9
• EN300-1075114

• Inchi： 1S/C12H21N3/c1-8(2)6-9(3)11-12-10(4-5-13-11)14-7-15-12/h7-9,11,13H,4-6H2,1-3H3,(H,14,15)
• InChI Key： ROMPDCYJOYENHL-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1C(C)CC(C)C)N=CN2

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

Introduction to 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine] (CAS No. 2006657-96-9)

The compound 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine], identified by its CAS number 2006657-96-9, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic compound belongs to the imidazopyridine class, a structural motif that has garnered significant attention due to its diverse biological activities and potential therapeutic applications.

Imidazopyridines are a class of nitrogen-containing heterocycles that combine the structural features of imidazole and pyridine rings. The presence of both rings in a single molecule endows it with unique electronic and steric properties, making it a versatile scaffold for drug discovery. The specific substitution pattern in 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine], particularly the 4-methylpentan-2-yl side chain, contributes to its distinct chemical profile and influences its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of imidazopyridines in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural flexibility of imidazopyridines allows for the design of molecules that can modulate various biological pathways effectively.

One of the most compelling aspects of 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine] is its potential as a lead compound for further derivatization. Researchers have leveraged its scaffold to develop more potent and selective analogs with improved pharmacokinetic profiles. The methylpentan-2-yl substituent plays a crucial role in determining the compound's solubility and bioavailability, making it an attractive candidate for further optimization.

The synthesis of 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine] involves multi-step organic transformations that require precise control over reaction conditions. The construction of the imidazopyridine core typically involves cyclization reactions between appropriate precursors. The introduction of the 4-methylpentan-2-yl group is achieved through nucleophilic substitution or other coupling reactions that preserve the integrity of the heterocyclic system.

In terms of biological evaluation, preliminary studies on 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine] have shown promising results in cell-based assays. These studies suggest that the compound may interact with target proteins involved in inflammatory responses and cancer progression. However， further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drugs often involves a multidisciplinary approach that integrates synthetic chemistry、medicinal chemistry、and pharmacology. The case of 4-(4-methylpentan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine] exemplifies this collaborative effort. By combining computational modeling with experimental validation， researchers can identify promising candidates for clinical development more efficiently.

One emerging trend in drug discovery is the use of artificial intelligence (AI) to accelerate the design and optimization of novel compounds. AI-driven platforms can predict the biological activity of molecules based on their structural features， thereby guiding synthetic efforts toward high-value candidates. The application of such technologies to imidozopyridines has already shown promise in identifying new therapeutic agents with improved efficacy and safety profiles.

The future prospects for CAS No. 2006657-96-9 are exciting， given its unique structural features and potential biological activities. Further research is warranted to explore its therapeutic applications and to develop more refined derivatives with enhanced properties。 As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in addressing unmet medical needs.